Cas no 2228210-76-0 (tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate
• CAS No: 2228210-76-0
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 6126607
• PubChem ID: 165702736
• Update Time: 2025-10-30

tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate
• 2228210-76-0
• EN300-1898693
• tert-butyl N-[3-chloro-4-(2-hydroxy-2-methylpropyl)phenyl]carbamate

• Inchi： 1S/C15H22ClNO3/c1-14(2,3)20-13(18)17-11-7-6-10(12(16)8-11)9-15(4,5)19/h6-8,19H,9H2,1-5H3,(H,17,18)
• InChI Key： XKTGECCNWFWHET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate (CAS No. 2228210-76-0)

The chemical compound tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate, identified by its CAS No. 2228210-76-0, is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a chloro-hydroxylalkyl substitution pattern, makes it a valuable building block for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydrogen-bonding capabilities and steric properties could influence target binding affinity.

Recent trends in green chemistry have spurred investigations into sustainable synthesis routes for this compound. Laboratories are exploring catalytic methods to reduce waste generation during the production of N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate derivatives. The compound's chiral center at the hydroxy-bearing carbon also makes it relevant to asymmetric synthesis studies, coinciding with growing industry demand for enantioselective transformations.

The structure-activity relationship (SAR) of this carbamate derivative is being actively studied in medicinal chemistry circles. Its lipophilic tert-butyl group combined with polar hydroxyl functionality creates interesting physicochemical properties that could optimize drug-like characteristics. Computational chemists are employing molecular docking simulations to predict how 2228210-76-0 might interact with biological targets, especially in neurological and metabolic disorder research areas.

Analytical characterization of tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions is a frequent research topic, with particular focus on the carbamate linkage's susceptibility to hydrolysis. These studies are crucial for developing proper storage protocols and formulation strategies for derivatives containing this structural motif.

In material science applications, researchers are examining how the bulky tert-butyl group in CAS 2228210-76-0 affects polymer properties when incorporated as a monomer unit. The compound's potential to modify thermal stability and mechanical strength of specialty plastics aligns with current industry needs for high-performance materials. Its UV absorption characteristics also warrant investigation for potential use in light-stabilizing additives.

The synthetic versatility of tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate makes it valuable for combinatorial chemistry approaches. Chemists can modify multiple reactive sites—the hydroxyl group, aromatic chlorine, and carbamate nitrogen—to create diverse molecular libraries. This adaptability responds to the pharmaceutical industry's need for rapid analog generation during lead optimization phases.

Environmental fate studies of 2228210-76-0 and related compounds are emerging as an important research area. Scientists are developing analytical methods to trace these substances in ecological systems, addressing growing concerns about chemical persistence. The compound's biodegradation pathways and potential metabolites are being mapped to support responsible use in industrial applications.

Recent patent literature reveals increasing protection of synthetic methods involving tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate, particularly in bioconjugate chemistry applications. The compound's ability to serve as a protecting group for amines while introducing additional functionality is being exploited in complex molecule synthesis. This dual role makes it attractive for multistep syntheses of biologically active compounds.

The crystallization behavior of CAS 2228210-76-0 is another active research focus. Understanding its polymorphic forms and solvate formation tendencies helps optimize purification processes and ensures batch-to-batch consistency. These investigations contribute to broader efforts in crystal engineering, which aims to predict and control solid-state properties of organic compounds.

As regulatory requirements for chemical substances become more stringent worldwide, proper documentation of tert-butyl N-3-chloro-4-(2-hydroxy-2-methylpropyl)phenylcarbamate's properties is essential. Researchers are compiling comprehensive spectral databases and physicochemical profiles to support its safe handling and application. These efforts facilitate global harmonization of chemical safety standards while enabling innovative uses of this versatile intermediate.